Cas no 1596062-86-0 (1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 1596062-86-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6062041
• PubChem ID: 116659323
• Update Time: 2025-10-28

1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-(1-cyclohexen-1-yl)-3-oxo-
• EN300-1122264
• 1-(Cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylicacid
• 1596062-86-0

• Inchi： 1S/C11H14O3/c12-9-6-11(7-9,10(13)14)8-4-2-1-3-5-8/h4H,1-3,5-7H2,(H,13,14)
• InChI Key： GBQRKUYIKSGMEI-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC=2)(C(O)=O)CC(=O)C1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 366.8±42.0 °C(Predicted)
• pka: 4.17±0.20(Predicted)

Additional information on 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 1596062-86-0)

1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No. 1596062-86-0), is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a cyclohexenyl moiety linked to a cyclobutanone core, exhibits a fascinating blend of functional groups that make it a promising candidate for further exploration in drug discovery and material science applications.

The compound’s molecular structure consists of a cyclohexenyl group attached to a 3-oxocyclobutane-1-carboxylic acid moiety, which introduces both aromatic and heterocyclic characteristics. This dual functionality suggests potential applications in the design of bioactive molecules, particularly in the development of novel therapeutic agents. The cyclohexenyl ring provides steric and electronic properties that can influence binding interactions with biological targets, while the carboxylic acid and ketone functionalities offer opportunities for further chemical modification and derivatization.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and pharmaceuticals. The cyclobutanone scaffold, in particular, has been extensively studied for its role in medicinal chemistry. Its rigid three-membered ring system can enhance binding affinity and selectivity, making it an attractive motif for drug design. Additionally, the presence of a ketone group allows for various reactions such as Michael additions, aldol condensations, and enamine formations, which are crucial for constructing more complex molecular architectures.

One of the most compelling aspects of 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid is its potential as a building block for more sophisticated molecules. Researchers have explored its reactivity in various synthetic pathways, leading to the development of novel analogs with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory effects, highlighting its therapeutic potential.

The synthesis of 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid presents an intriguing challenge due to the need to construct both the cyclohexenyl and cyclobutanone moieties in a single step or through sequential reactions. Advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysis and asymmetric synthesis techniques to improve yield and purity. These advancements are critical for scaling up production and facilitating further research.

Recent studies have also demonstrated the utility of 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid in material science applications. Its unique structural features make it suitable for designing polymers with specific mechanical and optical properties. For example, copolymers incorporating this monomer have shown promise in the development of high-performance coatings and adhesives due to their enhanced thermal stability and flexibility.

The pharmacological potential of 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid has been further explored through computational modeling and high-throughput screening assays. These approaches have identified several derivatives with improved bioavailability and target engagement properties. Such findings underscore the importance of this compound as a scaffold for drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, 1-(cyclohex-1-en-1-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 1596062-86-0) represents a structurally fascinating molecule with diverse applications in pharmaceuticals and materials science. Its unique combination of functional groups offers opportunities for innovative chemical synthesis and biological exploration. As research continues to uncover new methodologies for its preparation and utilization, this compound is poised to play a significant role in future advancements across multiple scientific disciplines.